2-Propanamine, N-chloro-N-(1-methylethyl)-
Cat. No. B8654031
M. Wt: 135.63 g/mol
InChI Key: YGZQKMUEFIDPIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06559275B2
Procedure details
155 parts by mass of the caproic acid and an equivalent amount of N-chlorodiisopropylamine were added to 1,000 parts by mass of 84% sulfuric acid and were reacted for 5 hours at 25° C. to obtain 187 parts by mass of 5-chlorocaproic acid. 187 parts by mass of the 5-chlorocaproic acid were boiled with an aqueous solution of an equivalent amount of sodium hydroxide to obtain 136 parts by mass of δ-caprolactone.
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:8])(=[O:7])[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[Cl:9]N(C(C)C)C(C)C.S(=O)(=O)(O)O>>[Cl:9][CH:5]([CH3:6])[CH2:4][CH2:3][CH2:2][C:1]([OH:8])=[O:7]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCC)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClN(C(C)C)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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were reacted for 5 hours at 25° C.
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Duration
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5 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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ClC(CCCC(=O)O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
